Cas no 674773-12-7 (5-Amino-4-cyano-2-(methoxycarbonyl)-3-thiopheneacetic Acid Methyl Ester)

• Product Name: 5-Amino-4-cyano-2-(methoxycarbonyl)-3-thiopheneacetic Acid Methyl Ester
• CAS No: 674773-12-7
• MF: C₁₀H₁₀N₂O₄S
• MW: 254.262401103973
• MDL: MFCD06655846
• CID: 1031741
• PubChem ID: 4962422
• Update Time: 2025-06-12

5-Amino-4-cyano-2-(methoxycarbonyl)-3-thiopheneacetic Acid Methyl Ester Chemical and Physical Properties

Names and Identifiers

• Methyl 5-amino-4-cyano-3-(2-methoxy-2-oxoethyl)thiophene-2-carboxylate
• 5-Amino-4-cyano-2-(methoxycarbonyl)-3-thiopheneacetic Acid Methyl Ester
• Methyl 5-amino-4-cyano-3-(2-methoxy-2-oxoethyl)-thiophene-2-carboxylate
• Methyl5-amino-4-cyano-3-(2-methoxy-2-oxoethyl)thiophene-2-carboxylate
• SR-01000068807
• EN300-13421
• Z90120415
• 674773-12-7
• MFCD06655846
• SCHEMBL1922086
• DTXSID00407095
• SR-01000068807-1
• BS-4686
• AKOS000264962
• 5-Amino-4-cyano-3-methoxycarbonylmethyl-t hiophene-2-carboxylic acid methyl ester
• EC 614-070-0
• BB 0242419
• HMS1728E14
• NS00009024
• G37432
• BBL019224
• STK504232
• DB-334869
• ALBB-006998

• MDL： MFCD06655846
• Inchi： 1S/C10H10N2O4S/c1-15-7(13)3-5-6(4-11)9(12)17-8(5)10(14)16-2/h3,12H2,1-2H3
• InChI Key： BLYLWUDQKYBGJD-UHFFFAOYSA-N
• SMILES： S1C(=C(C#N)C(=C1C(=O)OC)CC(=O)OC)N

Computed Properties

• Exact Mass: 254.03612798g/mol
• Monoisotopic Mass: 254.03612798g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 17
• Rotatable Bond Count: 5
• Complexity: 365
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.5
• Topological Polar Surface Area: 131Ų

5-Amino-4-cyano-2-(methoxycarbonyl)-3-thiopheneacetic Acid Methyl Ester Security Information

• HazardClass：IRRITANT

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Thiophenes Aminothiophenes 2-aminothiophenes

Additional information on 5-Amino-4-cyano-2-(methoxycarbonyl)-3-thiopheneacetic Acid Methyl Ester

5-Amino-4-cyano-2-(methoxycarbonyl)-3-thiopheneacetic Acid Methyl Ester (CAS No. 674773-12-7): A Key Intermediate in Modern Pharmaceutical Synthesis

5-Amino-4-cyano-2-(methoxycarbonyl)-3-thiopheneacetic Acid Methyl Ester, identified by its CAS number 674773-12-7, is a sophisticated organic compound that has garnered significant attention in the realm of pharmaceutical chemistry. This compound, featuring a thiophene core with multiple functional groups, serves as a crucial intermediate in the synthesis of various bioactive molecules. Its structural complexity and versatility make it a valuable building block for the development of novel therapeutic agents.

The molecular structure of 5-Amino-4-cyano-2-(methoxycarbonyl)-3-thiopheneacetic Acid Methyl Ester comprises a thiophene ring substituted with an amino group at the 5-position, a cyano group at the 4-position, and a methoxycarbonyl group at the 2-position. Additionally, the carboxylic acid moiety is esterified with a methyl group, enhancing its stability and reactivity in various synthetic pathways. This unique arrangement of functional groups allows for diverse chemical modifications, making it an indispensable tool in medicinal chemistry.

In recent years, there has been a surge in research focused on developing new therapeutic strategies targeting complex diseases such as cancer, neurodegenerative disorders, and infectious diseases. The demand for innovative drug candidates has driven the exploration of novel molecular scaffolds, and compounds like 5-Amino-4-cyano-2-(methoxycarbonyl)-3-thiopheneacetic Acid Methyl Ester have emerged as promising candidates. Their ability to undergo selective functionalization enables the synthesis of structurally diverse analogs with tailored biological activities.

One of the most compelling aspects of this compound is its role in the synthesis of kinase inhibitors. Kinases are enzymes that play a pivotal role in cell signaling pathways and are frequently dysregulated in various diseases, particularly cancer. The thiophene core of 5-Amino-4-cyano-2-(methoxycarbonyl)-3-thiopheneacetic Acid Methyl Ester provides a suitable platform for designing kinase inhibitors due to its ability to mimic natural substrates and interact with the active sites of these enzymes. Recent studies have demonstrated that derivatives of this compound exhibit potent inhibitory activity against specific kinases, making them attractive leads for further development.

The methoxycarbonyl group at the 2-position of the thiophene ring is particularly noteworthy as it can be readily transformed into other functional groups through various chemical reactions. For instance, it can be hydrolyzed to form a carboxylic acid or converted into an amide or ester, depending on the synthetic requirements. This flexibility allows chemists to modify the compound in numerous ways, enabling the exploration of different pharmacological profiles. Such modifications are essential for optimizing drug candidates for clinical use.

The cyano group at the 4-position of the thiophene ring adds another layer of reactivity to this compound. Cyano groups are known to participate in various chemical transformations, including nucleophilic additions and condensation reactions, which can be exploited to synthesize more complex molecules. This feature makes 5-Amino-4-cyano-2-(methoxycarbonyl)-3-thiopheneacetic Acid Methyl Ester a versatile intermediate for constructing intricate drug molecules.

In addition to its applications in kinase inhibition research, this compound has also shown promise in other therapeutic areas. For example, studies have indicated that derivatives of this molecule may have antimicrobial properties, making them potential candidates for developing new antibiotics against resistant bacterial strains. The structural motifs present in this compound can interact with bacterial enzymes or cell wall components, disrupting essential biological processes and leading to bacterial death.

The amino group at the 5-position of the thiophene ring provides another site for functionalization. Amines are well-known for their ability to participate in hydrogen bonding interactions, which are crucial for molecule-receptor binding affinity. By modifying this amino group through acylation or alkylation reactions, chemists can fine-tune the pharmacokinetic properties of drug candidates derived from this compound. Such modifications are essential for improving drug solubility, bioavailability, and metabolic stability.

The synthesis of 5-Amino-4-cyano-2-(methoxycarbonyl)-3-thiopheneacetic Acid Methyl Ester involves multiple steps that require precise control over reaction conditions and reagent selection. The process typically begins with the functionalization of a thiophene precursor followed by sequential introduction of the amino, cyano, and methoxycarbonyl groups. Each step must be carefully optimized to ensure high yield and purity. Advances in synthetic methodologies have made it possible to produce this compound on both laboratory and industrial scales, facilitating its use in pharmaceutical research and development.

The growing interest in green chemistry has also influenced the synthesis of this compound. Researchers are increasingly exploring environmentally friendly synthetic routes that minimize waste generation and reduce energy consumption. For instance, catalytic methods that employ transition metal complexes have been investigated as alternative approaches to traditional synthetic strategies. These methods not only improve efficiency but also align with global efforts to promote sustainable chemical practices.

In conclusion, 5-Amino-4-cyano-2-(methoxycarbonyl)-3-thiopheneacetic Acid Methyl Ester (CAS No. 674773-12-7) is a multifunctional organic compound with significant potential in pharmaceutical applications. Its unique structural features make it an excellent intermediate for synthesizing bioactive molecules targeting various diseases. The ongoing research into its derivatives continues to uncover new therapeutic possibilities and underscores its importance in modern drug discovery efforts.